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Compound of Interest

Compound Name: 4-Bromo-2-phenylpent-4-enenitrile

Cat. No.: B159394

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 4-Bromo-2-phenylpent-4-enenitrile (CAS No. 137040-93-8). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

l. Personal Protective Equipment (PPE)

When handling 4-Bromo-2-phenylpent-4-enenitrile, a comprehensive PPE strategy is crucial
to minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE based on the available safety data.[1]
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Protection Type

Specific Recommendations

Standards

Eye/Face Protection

Tightly fitting safety goggles
with side-shields.

EN 166 (EU) or NIOSH (US)
approved.[1]

Skin Protection

Fire/flame resistant and
impervious clothing. Chemical
impermeable gloves. Always
inspect gloves prior to use.
Wash hands thoroughly after
handling.

EU Directive 89/686/EEC and
EN 374 for gloves.[1]

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded,
or if irritation or other
symptoms are experienced.
Work in a well-ventilated area,
preferably under a chemical

fume hood.

Follow relevant respirator
standards (e.g.,
NIOSH/MSHA).

General Hygiene

Do not eat, drink, or smoke

when using this product. Wash
face, hands, and any exposed
skin thoroughly after handling.

Standard laboratory hygiene

practices.[2]

Il. Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the

integrity of the compound.

A. Handling:

o Engineering Controls: Always handle 4-Bromo-2-phenylpent-4-enenitrile in a well-

ventilated area, such as a certified chemical fume hood, to minimize inhalation exposure.[1]

[3]

» Personal Precautions: Avoid contact with skin and eyes.[1] Do not breathe mist, gas, or

vapors.[1]
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e Ignition Sources: Keep away from all sources of ignition.[1] Use spark-proof tools and
explosion-proof equipment where necessary.[1]

o Transfers: For transfers, especially with larger quantities, consider using a siphon for better
control to minimize the risk of splashes or spills.

B. Storage:

o Container: Store in a tightly closed, suitable container in a dry, cool, and well-ventilated
place.[2][3][4]

e Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[2]

e Segregation: Store halogenated solvent containers upright in a designated area, segregated
from incompatible chemicals.[4] If space is limited, use secondary containment.[4]

lll. Emergency Procedures

In the event of an emergency, immediate and appropriate action is vital.

A. First-Aid Measures:
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Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If not breathing,
) provide artificial respiration and seek immediate
Inhalation . .
medical attention. Do not use mouth-to-mouth
resuscitation if the chemical was ingested or

inhaled.[1]

Immediately remove all contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Rinse with pure water for at least 15 minutes,
Eye Contact including under the eyelids. Seek immediate

medical attention.[1][2]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

B. Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area.[1] Ensure adequate ventilation.
Wear appropriate personal protective equipment, including chemical-impermeable gloves.[1]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains, as discharge into the environment must be avoided.[1]

o Containment and Cleanup: Collect and arrange for disposal.[1] Use inert absorbent material
to soak up the spill.[2] Place the collected material in a suitable, closed container for
disposal.[1][2]

C. Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
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o Protective Actions: Firefighters should wear self-contained breathing apparatus if necessary.

[1]3]

IV. Disposal Plan

Proper disposal of 4-Bromo-2-phenylpent-4-enenitrile and its containers is essential to
prevent environmental contamination and comply with regulations.

Waste Classification: This compound should be treated as hazardous waste. Specifically, it
falls under the category of halogenated organic waste.[4][5][6]

o Containerization: Collect waste in a designated, compatible, and properly labeled container.
[4][5] The container must be kept tightly closed when not in use.[5][7] Do not fill containers
beyond 90% capacity.[6]

e Labeling: The waste container must be clearly labeled with "Halogenated Waste" and a list of
its chemical contents.[5]

e Segregation: Do not mix halogenated waste with non-halogenated waste to reduce disposal
costs.[5][7] Store waste containers away from incompatible materials.[4]

o Disposal: Dispose of the contents and container at an approved waste disposal plant in
accordance with local, state, and federal regulations.[2] Do not dispose of down the drain.[4]

V. Chemical and Physical Properties

The following table summarizes key quantitative data for 4-Bromo-2-phenylpent-4-enenitrile.

Property Value

Molecular Formula C11H10BrN[8]

Molecular Weight 236.1078 g/mol [8]
Boiling Point 304.8 °C at 760 mmHg|8]
Flash Point 138.2 °C[8]

Density 1.357 g/cm3[8]
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VI. Workflow for Handling 4-Bromo-2-phenylpent-4-
enenitrile

The following diagram illustrates the standard workflow for the safe handling of 4-Bromo-2-
phenylpent-4-enenitrile from preparation to disposal.

Preparation

( Don Appropriate PPE )
( Set Up in Chemical Fume Hood )

Handling
Y

( Handle Chemical )

( Perform Experiment )

Cleanup & Storage Disgosal
A 4
Decontaminate Work Area ( Collect Halogenated Waste )
Store Unused Chemical ( Label Waste Container)
( Dispose via Approved Facility )
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Click to download full resolution via product page

Caption: Workflow for handling 4-Bromo-2-phenylpent-4-enenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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